4-[(3-biphenyl-4-yl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl)methyl]-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 4-[[3-(4-phenylphenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]methyl]-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C23H21N5O2/c29-23(30)22-18(12-24-26-22)13-28-11-10-20-19(14-28)21(27-25-20)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-9,12H,10-11,13-14H2,(H,24,26)(H,25,27)(H,29,30)
• InChI Key: MABPGYRLAOOTOT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NN=C2C3=CC=C(C=C3)C4=CC=CC=C4)CC5=C(NN=C5)C(=O)O
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol

Description

The compound “4-[(3-biphenyl-4-yl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl)methyl]-1H-pyrazole-3-carboxylic acid” is a complex organic molecule. It is related to the class of compounds known as pyrazolo[3,4-b]pyridine derivatives. These compounds have been studied for their potential as inhibitors of Tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells.

Synthesis Analysis

The synthesis of similar pyrazolo[3,4-b]pyridine derivatives has been reported in the literature. A new pathway for the synthesis of these compounds involves the use of 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst. This method provided the desired products with moderate to good yields.

Future Directions

The future directions for this compound could involve further exploration of its potential as a TRK inhibitor. Additionally, the synthesis method could be optimized for better yields. Further studies could also explore its potential applications in other areas of medicinal chemistry.